Cas no 2228651-57-6 (6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran)

• Product Name: 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran
• CAS No: 2228651-57-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6286845
• PubChem ID: 165974051
• Update Time: 2025-05-23

6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

• 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran
• 2228651-57-6
• EN300-1997644

• Inchi： 1S/C10H11NO3/c12-11(13)6-8-1-2-10-7-14-4-3-9(10)5-8/h1-2,5H,3-4,6-7H2
• InChI Key： AJDYLDGCMWTIKL-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C[N+](=O)[O-])=CC=2CC1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran

Comprehensive Overview of 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran (CAS No. 2228651-57-6)

The compound 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran (CAS No. 2228651-57-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

Chemically, 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran belongs to the class of benzopyran derivatives, which are known for their diverse biological activities and pharmaceutical relevance. The presence of a nitromethyl group at the 6-position introduces distinct reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the development of novel heterocyclic compounds, particularly in medicinal chemistry and material science.

One of the most frequently asked questions about CAS No. 2228651-57-6 is its synthesis pathway. The compound can be prepared through multi-step reactions, often involving the nitration of precursor molecules or the functionalization of 3,4-dihydro-1H-2-benzopyran scaffolds. Recent advancements in green chemistry have also led to more sustainable synthetic routes, aligning with the growing demand for environmentally friendly processes.

In the context of current research trends, 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran has been investigated for its potential in drug discovery. Its structural motif is reminiscent of bioactive molecules that exhibit anti-inflammatory, antioxidant, or antimicrobial properties. This has spurred interest in its derivatives as candidates for new therapeutic agents, particularly in the fight against antibiotic-resistant pathogens—a pressing global health concern.

Another area of exploration is the compound's utility in material science. The nitromethyl group can serve as a precursor for further functionalization, enabling the creation of polymers or coatings with tailored properties. For instance, researchers are examining its incorporation into photoresponsive materials, which are pivotal in optoelectronic devices and sensors.

From an analytical perspective, characterizing 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions is also a topic of interest, especially for industrial applications.

Given the rise of computational chemistry, molecular modeling studies have been conducted to predict the behavior of CAS No. 2228651-57-6 in different environments. Such simulations provide insights into its electronic properties, reactivity, and potential interactions with biological targets, accelerating the discovery process.

In summary, 6-(nitromethyl)-3,4-dihydro-1H-2-benzopyran represents a versatile compound with broad applicability. Its study bridges gaps between organic chemistry, pharmacology, and materials engineering, making it a focal point for interdisciplinary research. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and technology.